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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the thermal stability and chemical resistance of MS-143,

a fluoropolymer-based lubricant. Composed primarily of low molecular weight

polytetrafluoroethylene (PTFE), MS-143 offers exceptional performance in demanding

environments where thermal and chemical stresses are a primary concern. This document

provides a comprehensive overview of its performance characteristics, supported by

quantitative data, detailed experimental methodologies, and visual representations of key

concepts.

Executive Summary
MS-143 is a versatile dry lubricant and release agent renowned for its high thermal stability,

broad chemical inertness, and low coefficient of friction.[1][2][3] Its properties are largely

derived from the robust carbon-fluorine bonds of its primary component, PTFE. This guide

summarizes the key performance metrics of MS-143, with a focus on its thermal decomposition

profile and its resistance to a wide array of chemical agents. The information presented herein

is critical for professionals in research and development who require a lubricant that can

maintain its integrity and performance under extreme conditions.

Thermal Stability
The thermal stability of a lubricant is a critical parameter that dictates its operational

temperature range and service life. MS-143, leveraging the inherent properties of PTFE,
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exhibits excellent performance at elevated temperatures.

Quantitative Thermal Analysis
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are standard

methods for quantifying the thermal stability of materials. While specific TGA and DSC data for

the MS-143 product line is proprietary, the following tables summarize representative data for

low molecular weight PTFE, the primary constituent of MS-143.

Table 1: Thermal Properties of Low Molecular Weight PTFE (Representative of MS-143)

Property Value Test Method

Melting Point ~327 °C (621 °F) DSC

Onset of Decomposition > 400 °C (752 °F) TGA

Maximum Service Temperature Up to 260 °C (500 °F) -

Table 2: Representative TGA Data for PTFE in an Inert Atmosphere

Temperature (°C) Weight Loss (%)

400 < 1

500 ~5

587 Onset of significant decomposition

617 Peak decomposition

Note: The thermal stability can be influenced by the presence of oxygen and other

environmental factors.[4]

Experimental Protocol: Thermogravimetric Analysis
(TGA)
The thermal stability of MS-143 can be evaluated using a standard methodology such as ASTM

E1131, "Standard Test Method for Compositional Analysis by Thermogravimetry."

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://ntrs.nasa.gov/citations/19960008408
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To determine the temperature at which the lubricant begins to decompose and to

quantify its mass loss as a function of temperature.

Apparatus: A thermogravimetric analyzer capable of controlled heating in a specified

atmosphere.

Procedure:

A small, precisely weighed sample of the cured MS-143 lubricant is placed in the TGA

furnace.

The furnace is heated at a controlled rate (e.g., 10 °C/min) in a controlled atmosphere

(typically nitrogen or air).

The mass of the sample is continuously monitored as the temperature increases.

The resulting data is plotted as a TGA curve, showing the percentage of weight loss versus

temperature.

Data Analysis: The onset of decomposition is identified as the temperature at which a

significant weight loss begins. The TGA curve provides a detailed profile of the lubricant's

thermal degradation.
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TGA Experimental Workflow

Chemical Resistance
MS-143 is characterized by its exceptional chemical inertness, a property inherited from its

PTFE composition. The strong carbon-fluorine bonds in PTFE are highly resistant to attack by
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a wide range of chemicals.

Chemical Compatibility Data
The following table summarizes the chemical resistance of PTFE, and by extension MS-143, to

a variety of common chemical classes. The ratings are based on immersion testing at ambient

temperature unless otherwise specified.

Table 3: Chemical Resistance of PTFE (Representative of MS-143)

Chemical Class Specific Examples Resistance Rating

Acids (Strong & Weak)
Sulfuric Acid, Hydrochloric

Acid, Nitric Acid, Acetic Acid
Excellent

Bases (Strong & Weak)

Sodium Hydroxide, Potassium

Hydroxide, Ammonium

Hydroxide

Excellent

Organic Solvents
Alcohols, Ketones, Ethers,

Esters, Hydrocarbons
Excellent

Halogens Chlorine, Bromine Excellent

Oxidizing Agents
Hydrogen Peroxide, Potassium

Permanganate
Excellent

Aqueous Salt Solutions
Sodium Chloride, Calcium

Chloride
Excellent

Oils and Fuels
Mineral Oil, Gasoline,

Hydraulic Fluid
Excellent

Molten Alkali Metals Sodium, Potassium Poor

Fluorinating Agents
Xenon Difluoride, Cobalt(III)

Fluoride
Poor

Note: While generally inert, PTFE can be attacked by molten alkali metals and potent

fluorinating agents.[5]
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Experimental Protocol: Chemical Immersion Testing
The chemical resistance of MS-143 can be evaluated based on ASTM D543, "Standard

Practices for Evaluating the Resistance of Plastics to Chemical Reagents."

Objective: To assess the effect of various chemical reagents on the physical and mechanical

properties of the cured MS-143 lubricant.

Apparatus: Immersion containers, analytical balance, and equipment for measuring changes in

physical properties (e.g., hardness, tensile strength).

Procedure:

Prepare standardized test specimens of the cured MS-143 lubricant.

Measure the initial weight, dimensions, and other relevant properties of the specimens.

Immerse the specimens in the selected chemical reagents in sealed containers.

Maintain the immersion at a specified temperature for a predetermined duration (e.g., 24

hours, 7 days).

After the exposure period, remove the specimens, clean them, and re-measure their weight,

dimensions, and other properties.

Data Analysis: The changes in weight, dimensions, appearance, and mechanical properties are

calculated and reported to determine the level of chemical resistance.
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Chemical Immersion Testing Workflow
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Logical Relationship of Factors Affecting
Performance
The performance of MS-143 lubricant is a function of several interrelated factors. The following

diagram illustrates the logical relationship between the lubricant's composition, its key

properties, and its ultimate performance in an application.
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Factors Influencing MS-143 Performance

Conclusion
MS-143 lubricant, with its PTFE-based formulation, provides a superior solution for applications

requiring high thermal stability and broad chemical resistance. The data and methodologies

presented in this guide demonstrate its suitability for use in demanding research, scientific, and

drug development environments. Its robust performance ensures the reliability and longevity of

components and systems operating under extreme conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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